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Compound of Interest

Compound Name: ML241 hydrochloride

Cat. No.: B609132 Get Quote

ML241 Hydrochloride: Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility of ML241 hydrochloride in

DMSO and water. Below you will find frequently asked questions, troubleshooting guides, and

detailed experimental protocols to ensure successful preparation and use of ML241
hydrochloride solutions in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving ML241 hydrochloride?

A1: The recommended solvent for dissolving ML241 hydrochloride is Dimethyl Sulfoxide

(DMSO). It exhibits high solubility in DMSO, whereas it is practically insoluble in water.

Q2: What is the solubility of ML241 hydrochloride in DMSO and water?

A2: The solubility of ML241 hydrochloride varies slightly between suppliers, but it is

consistently high in DMSO and very low in water. A summary of reported solubility values is

presented in the table below.
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Solvent
Concentration
(mg/mL)

Molar Equivalent Notes

DMSO ≥ 34 mg/mL[1] 83.15 mM[1]

Use of newly opened

DMSO is

recommended as

hygroscopic DMSO

can negatively impact

solubility[1].

≥ 40.9 mg/mL[2]

50 mg/mL[3] 122.27 mM[3]

Sonication is

recommended to aid

dissolution[3].

74 mg/mL[4] 180.96 mM[4]

Water < 0.1 mg/mL[1] Insoluble[1]

Slightly soluble[5]

Insoluble[4]

Q3: How should I prepare a stock solution of ML241 hydrochloride?

A3: To prepare a stock solution, dissolve ML241 hydrochloride in high-quality, anhydrous

DMSO. For detailed steps, please refer to the Experimental Protocols section.

Q4: How should I store ML241 hydrochloride stock solutions?

A4: Prepared stock solutions should be aliquoted to avoid repeated freeze-thaw cycles. For

long-term storage, store the aliquots at -80°C for up to 6 months. For shorter-term storage,

-20°C for up to 1 month is acceptable. Ensure the solutions are stored in sealed containers to

protect from moisture[1][6].

Troubleshooting Guide
Issue 1: ML241 hydrochloride is not fully dissolving in DMSO.
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Cause: The DMSO may have absorbed moisture. Hygroscopic DMSO can significantly

decrease the solubility of the compound[1].

Solution: Use a fresh, unopened bottle of anhydrous or molecular sieve-dried DMSO.

Cause: The compound may require energy to fully dissolve.

Solution: Gentle warming and/or sonication can help facilitate dissolution[1][3]. Vortex the

solution until the solid is fully dissolved.

Issue 2: Precipitation is observed after adding the DMSO stock solution to an aqueous buffer.

Cause: ML241 hydrochloride has very low solubility in aqueous solutions. When the DMSO

stock is diluted into a buffer, the compound may precipitate out.

Solution: Ensure the final concentration of DMSO in your aqueous solution is high enough to

maintain solubility. It may be necessary to optimize the formulation for in vivo or cell-based

assays. Some protocols suggest using co-solvents like PEG300, Tween-80, or corn oil for in

vivo preparations[1].

Experimental Protocols
Protocol: Preparation of a 10 mM Stock Solution of ML241 Hydrochloride in DMSO

This protocol describes the preparation of a 10 mM stock solution of ML241 hydrochloride
(Molecular Weight: 408.92 g/mol ) in DMSO.

Materials:

ML241 hydrochloride solid

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)
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Methodology:

Weighing: Accurately weigh out the desired amount of ML241 hydrochloride. For example,

to prepare 1 mL of a 10 mM stock solution, you will need 4.09 mg of the compound.

Solvent Addition: Add the appropriate volume of DMSO to the vial containing the ML241
hydrochloride.

Dissolution: Vortex the solution vigorously until the solid is completely dissolved. If

necessary, sonicate the vial for a few minutes to aid dissolution[3].

Storage: Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to

minimize freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1

month) or -80°C for long-term storage (up to 6 months)[1][6].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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